4-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)-3-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[(3-methoxythiolan-3-yl)methyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C13H18FNO3S2/c1-10-7-11(3-4-12(10)14)20(16,17)15-8-13(18-2)5-6-19-9-13/h3-4,7,15H,5-6,8-9H2,1-2H3
• InChI Key: NWIZKSOUXKYATQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC2(CCSC2)OC)F
• Molecular Formula: C13H18FNO3S2
• Molecular Weight: 319.4 g/mol

Description

4-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)-3-methylbenzenesulfonamide, also known as Compound A, is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential in various research applications due to its unique structure and mechanism of action.

Scientific Research Applications

Corrosion Inhibition

One significant application of similar sulfonamide compounds is in the field of corrosion inhibition. A study by Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of piperidine derivatives on iron. They conducted quantum chemical calculations and molecular dynamics simulations to understand the inhibition efficiencies. Although the study didn't specifically focus on 4-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)-3-methylbenzenesulfonamide, it highlights the potential of related compounds in corrosion inhibition applications (Kaya et al., 2016).

Photodynamic Therapy

Another area of application is in photodynamic therapy for cancer treatment. Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds showed promising properties as photosensitizers for photodynamic therapy, highlighting their potential in medical applications (Pişkin, Canpolat, & Öztürk, 2020).

Spectroscopic Study for Fluorescent Applications

In the field of spectroscopy, Kimber et al. (2003) conducted a study on analogues of Zinquin-related fluorophores. They synthesized and analyzed compounds similar in structure to this compound for their potential use as specific fluorophores for Zn(II). This research demonstrates the relevance of these compounds in developing fluorescent markers and probes (Kimber et al., 2003).

Structural and Spectroscopic Characterization

Furthermore, Kantekin et al. (2015) explored the synthesis and characterization of metallophthalocyanines substituted with benzenesulfonamide derivatives. Their study focused on understanding the electrochemical and spectroelectrochemical properties of these compounds, which is crucial for applications in material science (Kantekin et al., 2015).

Solid-State Characterization

In a study on solid-state characterization, Pawlak et al. (2021) investigated AND-1184, a compound related to this compound. They analyzed its structure and dynamic behaviors, which is essential for developing potential pharmaceutical applications (Pawlak, Szczesio, & Potrzebowski, 2021).